Cas no 148890-66-8 (2H-3,1-Benzoxazin-2-one, 1,4-dihydro-8-nitro-)

• Product Name: 2H-3,1-Benzoxazin-2-one, 1,4-dihydro-8-nitro-
• CAS No: 148890-66-8
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• MDL: MFCD22987808
• CID: 3781355
• PubChem ID: 10679332
• Update Time: 2025-04-22

2H-3,1-Benzoxazin-2-one, 1,4-dihydro-8-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazin-2-one, 1,4-dihydro-8-nitro-
• 8-Nitro-1H-benzo[d][1,3]oxazin-2(4H)-one
• AC4365
• AKOS037630038
• SY129156
• 148890-66-8
• MFCD22987808
• 8-nitro-2,4-dihydro-1H-3,1-benzoxazin-2-one
• 8-nitro-1,4-dihydro-3,1-benzoxazin-2-one
• 8-Nitro-1,4-dihydro-2H-benzo[d][1,3]oxazin-2-one

• MDL： MFCD22987808
• Inchi： 1S/C8H6N2O4/c11-8-9-7-5(4-14-8)2-1-3-6(7)10(12)13/h1-3H,4H2,(H,9,11)
• InChI Key： NLNUXSLTZABTFX-UHFFFAOYSA-N
• SMILES： N1C2=C([N+]([O-])=O)C=CC=C2COC1=O

Computed Properties

• Exact Mass: 194.03275668Da
• Monoisotopic Mass: 194.03275668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines